Cas no 51260-61-8 (Butanoic acid, 3-amino-4-(hydroxyamino)-4-oxo-, (3S)-)
51260-61-8 structure
Product Name:Butanoic acid, 3-amino-4-(hydroxyamino)-4-oxo-, (3S)-
CAS No:51260-61-8
MF:C4H8N2O4
MW:148.117321014404
CID:1571295
PubChem ID:439914
Update Time:2025-04-21
Butanoic acid, 3-amino-4-(hydroxyamino)-4-oxo-, (3S)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-amino-4-(hydroxyamino)-4-oxo-, (3S)-
- (3S)-3-amino-4-(hydroxyamino)-4-oxobutanoic acid
- Q27101846
- N-hydroxy-L-alpha-asparagine
- N-hydroxy-L-aspartic 1-amide
- SCHEMBL1419558
- CHEBI:16316
- DTXSID70331454
- 51260-61-8
- N-hydroxy-L-aspartic acid 1-amide
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- Inchi: 1S/C4H8N2O4/c5-2(1-3(7)8)4(9)6-10/h2,10H,1,5H2,(H,6,9)(H,7,8)/t2-/m0/s1
- InChI Key: GBEKONQCRZCCRM-REOHCLBHSA-N
- SMILES: O=C([C@H](CC(=O)O)N)NO
Computed Properties
- Exact Mass: 148.04844
- Monoisotopic Mass: 148.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.6
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 112.65
Butanoic acid, 3-amino-4-(hydroxyamino)-4-oxo-, (3S)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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